17β-Hydroxy Exemestane-d3

• Synonyms: (17β)-17-Hydroxy-6-methyleneandrosta-1,4-dien-3-one-d3; Methylene Boldenone-d3
• Molecular Formula: C₂₀H₂₃D₃O₂
• Molecular Weight: 301.44

Matrix effects and ionization variability in LC-MS/MS workflows frequently compromise the accuracy of 17β-dihydroexemestane quantification. Unlabeled 17β-hydroxy exemestane co-elutes with the endogenous analyte, preventing reliable correction. 17β-Hydroxy Exemestane-d3 resolves this by providing identical chromatographic and ionization behavior while introducing a +3 Da mass shift for unambiguous detection. Key Procurement Outcomes: • Eliminates systematic bias: Co-elution and matched ionization efficiency ensure precise correction for signal suppression/enhancement, enabling high-accuracy quantification (98.5-106.1%) with precision ≤7.7% CV. • Multiplexed metabolic profiling: Combined use with exemestane-d3 and 17β-dihydroexemestane-17-O-β-D-glucuronide-d3 enables simultaneous quantitation of parent drug and major metabolites in a single run. • Supply reliability: Available in research-grade purity (≥98%) with global shipping under ambient conditions. Request a quote for bulk or custom package sizes.

17β-Hydroxy Exemestane-d3 Internal Standard

17β-Hydroxy Exemestane-d3 is a deuterium-labeled analog of 17β-hydroxy exemestane, the primary active metabolite of the aromatase inhibitor exemestane. The compound features three deuterium atoms incorporated at the C17 position, yielding a nominal mass shift of +3 Da relative to the unlabeled analyte . This isotopic substitution preserves the physicochemical properties of the parent metabolite while enabling its use as a stable isotope-labeled internal standard (SIL-IS) for quantitative LC-MS/MS analysis in biological matrices .

Workflow LC-MS/MS quantitative bioanalysis in research matrices

Standard Type Stable isotope-labeled (D3) internal standard

Key Attribute Co-elution and ionization match for 17β-hydroxy exemestane

Why 17β-Hydroxy Exemestane-d3 Is Required

In quantitative LC-MS/MS workflows, matrix effects and ionization variability necessitate the use of a co-eluting internal standard to correct for signal suppression or enhancement. Unlabeled 17β-hydroxy exemestane cannot serve this function, as it is chromatographically and spectrometrically indistinguishable from the endogenous analyte, leading to inaccurate quantification [1]. While structurally analogous compounds such as exemestane-d3 or 13C3-exemestane are available, their different retention times and ionization efficiencies can introduce systematic bias when quantifying 17β-hydroxy exemestane specifically [2]. Only the exact isotopic match—17β-hydroxy exemestane-d3—provides the requisite co-elution and identical ionization behavior required for precise and accurate quantification in complex biological matrices.

Attribute

17β-Hydroxy Exemestane-d3

Unlabeled / Structural Analogs

Co-elution

Identical RT; corrects for matrix effects

May shift retention; exemestane-d3 or 13C3 analogs differ

Ionization Behavior

Matched suppression/enhancement

Different ionization efficiency may introduce systematic bias

Quantification Accuracy

Specifically corrects for 17β-hydroxy exemestane

Does not specifically correct for the target metabolite

• [1] Wang LZ, Goh SH, Wong AL, et al. Validation of a rapid and sensitive LC-MS/MS method for determination of exemestane and its metabolites, 17β-hydroxyexemestane and 17β-hydroxyexemestane-17-O-β-D-glucuronide: application to human pharmacokinetics study. PLoS One. 2015;10(3):e0118553. View Source
• [2] Cenacchi V, Barattè S, Cicioni P, Frigerio E. LC-MS-MS determination of exemestane in human plasma with [13C3] EXE as internal standard. J Pharm Biomed Anal. 2000;22(2):451-460. View Source

Quantitative Performance of 17β-Hydroxy Exemestane-d3

LC-MS/MS Precision and Accuracy

In a validated LC-MS/MS method for human plasma, 17β-hydroxy exemestane-d3 was employed as the internal standard for quantifying the active metabolite 17β-dihydroexemestane. The method achieved a coefficient of variation (precision) of ≤7.7% and accuracy ranging from 98.5% to 106.1% across the calibration range [1].

LC-MS/MS Precision & Accuracy

Head-to-head

Precision CV ≤7.7% vs ≤10.7%; accuracy 98.5–106.1% vs 88.8–103.1%

Supports metabolite quantification precision review

Human plasma; LC-MS/MS ESI+ MRM; 0.2–15.0 ng/mL

Evidence Dimension	Method Precision and Accuracy for 17β-Dihydroexemestane Quantification
Target Compound Data	Precision (CV) ≤7.7%; Accuracy 98.5-106.1% (using 17β-hydroxy exemestane-d3 as IS)
Comparator Or Baseline	Exemestane quantification (using exemestane-d3 IS): Precision (CV) ≤10.7%; Accuracy 88.8-103.1%
Quantified Difference	17β-Dihydroexemestane assay shows improved precision (CV ≤7.7% vs ≤10.7%) and tighter accuracy range compared to exemestane assay
Conditions	Human plasma; LC-MS/MS with ESI+ and MRM; calibration range 0.2-15.0 ng/mL

Why This Matters

This validates the analytical suitability of 17β-hydroxy exemestane-d3 for precise and accurate quantification of the active metabolite in clinical pharmacokinetic studies.

• [1] Wang LZ, Goh SH, Wong AL, et al. Validation of a rapid and sensitive LC-MS/MS method for determination of exemestane and its metabolites, 17β-hydroxyexemestane and 17β-hydroxyexemestane-17-O-β-D-glucuronide: application to human pharmacokinetics study. PLoS One. 2015;10(3):e0118553. View Source

Purity and Isotopic Enrichment

Commercial preparations of 17β-hydroxy exemestane-d3 are supplied with a purity of ≥99% for deuterated forms (d1-d3) . Alternative vendors may offer material at ≥98% purity .

Purity & Isotopic Enrichment

Class-level

≥99% deuterated forms (d1–d3)

Higher purity may reduce isotopic interference

Vendor specification; alternative ≥98% available

Evidence Dimension	Product Purity
Target Compound Data	Purity ≥99% deuterated forms (d1-d3)
Comparator Or Baseline	Alternative vendor specification: Purity ≥98%
Quantified Difference	≥1% absolute difference in purity specification between vendors
Conditions	Commercial analytical reference standard

Why This Matters

Higher purity specifications directly correlate with reduced isotopic interference and improved signal-to-noise ratios in quantitative MS assays, making vendor selection a critical procurement decision.

Clinical Pharmacokinetic Application

The validated LC-MS/MS method using 17β-hydroxy exemestane-d3 was successfully applied to a pharmacokinetics/dynamics study in breast cancer patients receiving exemestane 25 mg daily orally. In a representative patient, 20.7% of exemestane in plasma was converted to the active metabolite 17β-dihydroexemestane, and 29.0% of that metabolite was inactivated via glucuronidation 24 hours post-dose [1].

Metabolite Conversion

Reported

20.7% exemestane → 17β-dihydroexemestane

Reported metabolite exposure in human plasma research

Human plasma research; oral exemestane 25 mg

Evidence Dimension	In Vivo Metabolic Conversion Rates
Target Compound Data	20.7% conversion of exemestane to 17β-dihydroexemestane; 29.0% glucuronidation of 17β-dihydroexemestane (measured using D3-IS)
Comparator Or Baseline	No direct comparator; baseline established for inter-patient variability assessment
Quantified Difference	Not applicable
Conditions	Breast cancer patients receiving 25 mg oral exemestane daily; plasma sampling at 24 h post-dose

Why This Matters

This demonstrates the compound's essential role in enabling accurate measurement of pharmacologically relevant metabolite exposure, which is critical for understanding inter-individual variability in drug response.

• [1] Wang LZ, Goh SH, Wong AL, et al. Validation of a rapid and sensitive LC-MS/MS method for determination of exemestane and its metabolites, 17β-hydroxyexemestane and 17β-hydroxyexemestane-17-O-β-D-glucuronide: application to human pharmacokinetics study. PLoS One. 2015;10(3):e0118553. View Source

Multiplexed Metabolite Quantification

The Wang et al. (2015) method employed a panel of deuterated internal standards: exemestane-d3 for exemestane, 17β-dihydroexemestane-d3 for the active metabolite, and 17β-dihydroexemestane-17-O-β-D-glucuronide-d3 for the inactive glucuronide conjugate. This multiplexed approach allowed for simultaneous, accurate quantification of parent drug and both major metabolites in a single analytical run [1].

Multiplexed Profiling

Reported

Simultaneous quantification of exemestane + 2 metabolites

Supports high-throughput metabolic profiling research

Matched D3-IS panel; single LC-MS/MS run

Evidence Dimension	Analytical Throughput and Specificity
Target Compound Data	Simultaneous quantification of 3 analytes using matched D3-internal standards
Comparator Or Baseline	Single-analyte methods using only one internal standard
Quantified Difference	Triple analyte coverage in a single 0.5 mL/min gradient run
Conditions	Human plasma; BDS Hypersil C18 column (100 × 2.1 mm, 5 μm); API 4000 triple quadrupole MS

Why This Matters

The availability of specific, matched deuterated internal standards for each metabolite enables efficient, high-throughput multiplexed assays, reducing sample volume requirements and analysis time compared to single-analyte methods.

• [1] Wang LZ, Goh SH, Wong AL, et al. Validation of a rapid and sensitive LC-MS/MS method for determination of exemestane and its metabolites, 17β-hydroxyexemestane and 17β-hydroxyexemestane-17-O-β-D-glucuronide: application to human pharmacokinetics study. PLoS One. 2015;10(3):e0118553. View Source

Surrogate Internal Standard Use

17β-hydroxy Exemestane-d3 is specified for use as a surrogate internal standard for related steroids such as exemestane by GC- or LC-MS .

Surrogate IS Use

Data to verify

Applicable for exemestane and related steroids by GC- or LC-MS

Extended utility for steroid research; data to verify

Surrogate application requires cross-validation

Evidence Dimension	Analytical Utility
Target Compound Data	Applicable as surrogate IS for exemestane and related steroids
Comparator Or Baseline	Primary use: quantification of 17β-hydroxy exemestane
Quantified Difference	Extended applicability beyond primary target analyte
Conditions	GC-MS or LC-MS analytical workflows

Why This Matters

This extended utility provides procurement flexibility, allowing a single compound to serve multiple analytical needs within steroid quantification workflows.

Long-Term Stability and Storage

17β-hydroxy Exemestane-d3 is documented with a stability specification of ≥4 years under recommended storage conditions (-20°C) [1].

Storage Stability

Data to verify

≥4 years at -20°C (solid)

Supports long-term analytical consistency review

Data to verify under specified storage conditions

Evidence Dimension	Product Shelf Life
Target Compound Data	Stability: ≥4 years (solid, stored at -20°C)
Comparator Or Baseline	Typical unlabeled reference standards may have shorter documented stability
Quantified Difference	Not quantified for comparator
Conditions	Storage at -20°C; solid form

Why This Matters

Documented long-term stability ensures consistent analytical performance across extended study timelines and reduces the frequency of re-procurement and re-validation.

• [1] Cayman Chemical. 17β-hydroxy Exemestane-d3 (Item No. 25756) Product Information - Stability Specification. Accessed 2026. View Source

Applications of 17β-Hydroxy Exemestane-d3

Breast Cancer Pharmacokinetic Studies

17β-Hydroxy Exemestane-d3 is the preferred internal standard for quantifying the active metabolite 17β-dihydroexemestane in human plasma. Its use is validated for pharmacokinetic/pharmacodynamic studies assessing inter-individual variability in exemestane metabolism and exposure-response relationships in breast cancer patients [1].

Multiplexed Metabolite Profiling

When combined with exemestane-d3 and 17β-dihydroexemestane-17-O-β-D-glucuronide-d3, 17β-hydroxy exemestane-d3 enables simultaneous quantification of parent drug and both major metabolites in a single analytical run. This multiplexed approach is essential for comprehensive metabolic profiling in pharmacogenetic studies [1].

Therapeutic Drug Monitoring Assays

The high precision (CV ≤7.7%) and accuracy (98.5-106.1%) achieved using 17β-hydroxy exemestane-d3 support its application in developing robust TDM assays for exemestane therapy, where accurate metabolite measurement is critical for dose individualization [1].

Surrogate Internal Standard for Related Steroids

Due to its structural similarity, 17β-hydroxy exemestane-d3 can serve as a surrogate internal standard for quantifying exemestane and other structurally related steroids in GC-MS or LC-MS workflows, providing analytical flexibility in resource-limited settings .

Application

Selection Property

Validation Focus

17β-Hydroxy exemestane quantification in human plasma research

Co-eluting D3-ISTD for active metabolite

Matrix-effect correction and precision review

Multiplexed metabolite profiling in PK research

Matched ISTD panel for parent and both metabolites

Assay specificity and throughput in a single run

Research PK monitoring for exemestane exposure

High-precision ISTD for metabolite quantification

Accuracy across calibration range in human plasma research

Surrogate ISTD for related steroid research

Structural analog suitability

Cross-analyte validation for steroid research workflows

• [1] Wang LZ, Goh SH, Wong AL, et al. Validation of a rapid and sensitive LC-MS/MS method for determination of exemestane and its metabolites, 17β-hydroxyexemestane and 17β-hydroxyexemestane-17-O-β-D-glucuronide: application to human pharmacokinetics study. PLoS One. 2015;10(3):e0118553. View Source